Cas no 2143958-82-9 (Biotin-PEG8-Me-Tet)

Biotin-PEG8-Me-Tet is a biotinylated polyethylene glycol (PEG) derivative featuring an 8-unit PEG spacer and a methyl-terminated tetraethylene glycol (Tet) linker. This compound is designed to enhance solubility and reduce steric hindrance in bioconjugation applications. The extended PEG spacer improves accessibility for streptavidin binding, while the Tet linker offers stability and flexibility. Its biotin moiety enables strong, specific interactions with avidin or streptavidin, making it suitable for labeling, pull-down assays, and surface immobilization. The methyl termination provides a non-reactive end group, minimizing unwanted side reactions. This reagent is particularly useful in biochemical and biophysical studies requiring precise and efficient biotinylation.
Biotin-PEG8-Me-Tet structure
Biotin-PEG8-Me-Tet structure
Product Name:Biotin-PEG8-Me-Tet
CAS No:2143958-82-9
MF:C39H62N8O11S
MW:851.02
CID:6808960
PubChem ID:169494421
Update Time:2025-05-20

Biotin-PEG8-Me-Tet Chemical and Physical Properties

Names and Identifiers

    • CS-0903783
    • HY-156497
    • Biotin-PEG8-Me-Tet
    • 2143958-82-9
    • DA-51162
    • Inchi: 1S/C39H62N8O11S/c1-30-44-46-38(47-45-30)32-8-6-31(7-9-32)28-41-36(49)10-12-51-14-16-53-18-20-55-22-24-57-26-27-58-25-23-56-21-19-54-17-15-52-13-11-40-35(48)5-3-2-4-34-37-33(29-59-34)42-39(50)43-37/h6-9,33-34,37H,2-5,10-29H2,1H3,(H,40,48)(H,41,49)(H2,42,43,50)/t33-,34-,37-/m0/s1
    • InChI Key: BXXSLZRASXXZIW-YSJNHPSYSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCC(NCC1C=CC(C3=NN=C(C)N=N3)=CC=1)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 850.42587600Da
  • Monoisotopic Mass: 850.42587600Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 35
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 250Ų

Biotin-PEG8-Me-Tet Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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Methyltetrazine-CH2NHCO-PEG8-Biotin
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$368.00 2024-04-20
A2B Chem LLC
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Methyltetrazine-CH2NHCO-PEG8-Biotin
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Additional information on Biotin-PEG8-Me-Tet

Introduction to Biotin-PEG8-Me-Tet (CAS No. 2143958-82-9)

Biotin-PEG8-Me-Tet is a sophisticated conjugate that merges the biologically active vitamin Biotin with a PEG8-Me moiety, enhancing its utility in various biochemical and pharmaceutical applications. The compound, identified by its CAS number 2143958-82-9, represents a significant advancement in the field of bioconjugation, offering unique properties that make it invaluable for targeted therapies and diagnostic assays.

The inclusion of Biotin in this conjugate leverages its well-documented affinity for avidin and streptavidin proteins, which are widely used in molecular biology and diagnostics. This interaction forms the basis for numerous applications, including immunoassays, protein purification, and biosensor development. The PEG8-Me segment, on the other hand, introduces a polyethylene glycol (PEG) chain with an 8-unit length and a methyl group at the terminal end. This modification enhances the compound's solubility in aqueous environments while simultaneously reducing its immunogenicity, making it more suitable for in vivo applications.

Recent research has highlighted the potential of Biotin-PEG8-Me-Tet in the development of novel drug delivery systems. The conjugate's ability to form stable complexes with target molecules has been exploited to create site-specific drug delivery vehicles. For instance, studies have demonstrated its efficacy in delivering therapeutic agents to cancer cells while minimizing off-target effects. This approach has shown promise in preclinical trials, where Biotin-PEG8-Me-Tet-based formulations exhibited superior bioavailability and reduced systemic toxicity compared to conventional treatments.

In addition to its therapeutic applications, Biotin-PEG8-Me-Tet has found utility in diagnostic imaging. Researchers have utilized this compound to develop high-affinity probes for detecting specific biomarkers associated with neurological disorders. The compound's ability to bind tightly to target proteins while remaining stable in biological fluids has made it an attractive candidate for developing sensitive and specific diagnostic assays. Preliminary studies have shown that Biotin-PEG8-Me-Tet-based probes can accurately detect biomarkers at concentrations as low as picomolar levels, demonstrating their potential for early disease detection.

The chemical structure of Biotin-PEG8-Me-Tet also lends itself to innovative applications in material science. The conjugate's dual functionality—combining the bioactivity of Biotin with the hydrophilic properties of PEG—has been exploited to create novel biomaterials with tailored properties. For example, researchers have developed hydrogels incorporating Biotin-PEG8-Me-Tet that exhibit enhanced biocompatibility and controlled degradation rates. These materials have shown promise in tissue engineering applications, where they can be used to create scaffolds that support cell growth and tissue regeneration.

Advances in synthetic chemistry have further expanded the utility of Biotin-PEG8-Me-Tet. Recent developments in solid-phase peptide synthesis and click chemistry have enabled the efficient production of complex bioconjugates featuring this moiety. These techniques have not only improved the scalability of production but also allowed for greater customization of the conjugate's properties. For instance, researchers can now easily modify the length and composition of the PEG chain or introduce additional functional groups to tailor the compound's behavior for specific applications.

The impact of Biotin-PEG8-Me-Tet on clinical research cannot be overstated. Its versatility has made it a valuable tool for investigating various biological processes, from enzyme inhibition to cellular signaling pathways. By leveraging its unique properties, researchers have been able to gain new insights into disease mechanisms and develop more effective therapeutic strategies. As our understanding of biology continues to evolve, it is likely that Biotin-PEG8-Me-Tet will play an increasingly important role in advancing medical research and improving patient outcomes.

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